ITD-1

• CAS No.: 1099644-42-4
• Product Name: ITD-1
• Molecular Formula: C27H29NO3
• Molecular Weight: 415.52
• IUPAC Name: ethyl 2,7,7-trimethyl-5-oxo-4-(4-phenylphenyl)-1,4,6,8-tetrahydroquinoline-3-carboxylate
• Standard InChI: InChI=1S/C27H29NO3/c1-5-31-26(30)23-17(2)28-21-15-27(3,4)16-22(29)25(21)24(23)20-13-11-19(12-14-20)18-9-7-6-8-10-18/h6-14,24,28H,5,15-16H2,1-4H3
• Standard InChIKey: ULFUJLFTRWWLPO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)C4=CC=CC=C4)C(=O)CC(C2)(C)C)C
• Appearance: Solid powder
• Description: ITD-1 is a selective inhibitor of TGF-β signaling (IC50 = 0.85 μM); displays little or no inhibition of activin, Wnt or BMP signaling pathways. ITD-1 selectively enhanced the differentiation of uncommitted mesoderm to cardiomyocytes, but not to vascular smooth muscle and endothelial cells. ITD-1 is a highly selective TGF-β inhibitor and reveals an unexpected role for TGF-β signaling in controlling cardiomyocyte differentiation from multipotent cardiovascular precursors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ITD1; ITD 1; ITD-1.
• PubChem Compound: 44135961
• Last Modified: Nov 12 2021